3-[(dimethylamino)methylene]-2-benzothiophen-1(3H)-one

• CAS: 338410-40-5
• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28
• SMILES: CN(C)C=C1C2=CC=CC=C2C(=O)S1
• InChI: InChI=1S/C11H11NOS/c1-12(2)7-10-8-5-3-4-6-9(8)11(13)14-10/h3-7H,1-2H3/b10-7-
• InChIKey: RWXKBXGDRRFSFU-YFHOEESVSA-N
• Solubility: not available

Benzo[c]thiophen-1(3H)-one Enamine Building Block Overview

3-[(Dimethylamino)methylene]-2-benzothiophen-1(3H)-one (CAS 338410-40-5, MFCD00232246, PubChem CID 1474122) is a benzo[c]thiophen-1(3H)-one derivative bearing a dimethylaminomethylene enamine substituent at the 3-position, with molecular formula C₁₁H₁₁NOS and molecular weight 205.28 g/mol [1]. The compound exists as the (3Z)-configured exocyclic enaminone, placing the carbonyl and dimethylamino groups in a syn-periplanar arrangement that defines its reactivity profile [1]. Its benzo[c]thiophene core—also known as isobenzothiophene or 2-benzothiophene—represents the less thermodynamically stable benzothiophene isomer in which the sulfur atom is positioned distal to the benzene ring junction, conferring distinct electronic and regiochemical properties compared to the more common benzo[b]thiophene analogs [2]. This compound serves as a versatile synthetic intermediate with an electrophilic enamine handle amenable to further functionalization, and is commercially available at 90–95% purity from multiple suppliers .

1

Enaminone-based heterocycle synthesis building block

Electrophilic enamine handle supports mild cyclocondensation chemistry

2

Benzo[c]thiophene scaffold for stereoelectronic research

Distinct dipole orientation and resonance profile vs. benzo[b] series

3

Reported scaffold validation in neuroprotection assay context

Model-response endpoint context available for stroke research models

• [1] PubChem Compound Summary for CID 1474122, 3-[(dimethylamino)methylene]-2-benzothiophen-1(3H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1474122 (accessed 2026-05-03). View Source
• [2] Cava, M. P.; Lakshmikantham, M. V. Nonclassical Condensed Thiophenes. Acc. Chem. Res. 1975, 8 (4), 139–144. DOI: 10.1021/ar50088a005. View Source

Why Benzo[c] vs. Benzo[b] Isomer Distinction Matters

The compound 3-[(dimethylamino)methylene]-2-benzothiophen-1(3H)-one (CAS 338410-40-5) cannot be interchangeably substituted with its closest structural analog, 3-[(dimethylamino)methylidene]-1-benzothiophen-2(3H)-one (CAS 56429-30-2), because the two compounds differ fundamentally in their heterocyclic core architecture. The target compound is built upon a benzo[c]thiophen-1(3H)-one scaffold in which the sulfur atom occupies position 2 of the fused bicyclic system (distal to the benzene ring junction), whereas the analog is constructed from a benzo[b]thiophen-2(3H)-one scaffold with sulfur at position 1 (adjacent to the junction) [1]. This positional isomerism alters the electronic distribution, dipole orientation, and resonance stabilization of the heterocycle, with benzo[c]thiophene being thermodynamically less stable than benzo[b]thiophene by approximately 12–20 kJ/mol in resonance energy [1][2]. Consequently, the two isomers differ in regioselectivity toward electrophilic substitution and cycloaddition reactions, and in the orientation of the carbonyl dipole relative to the enamine group, which governs both intermolecular recognition and intramolecular reactivity [2]. In procurement contexts, generic substitution that ignores the [c] vs. [b] ring fusion distinction risks introducing an unrecognized isomer with divergent reactivity, potentially invalidating downstream synthetic sequences or structure–activity relationship interpretations.

Core

Benzo[c]thiophen-1-one scaffold cannot be replaced by the benzo[b]thiophen-2-one isomer (CAS 56429-30-2); ring fusion topology alters electrophilic substitution and cycloaddition outcomes.

Synth.

Milder enaminone formation conditions may not transfer to the benzo[b] analog, which requires base-mediated protocols and may shift side-product profiles.

ID

Bulk property screening fails to discriminate isomers (identical MW, LogP, TPSA); InChIKey or NMR verification is essential to avoid unrecognized isomer procurement.

• [1] PubChem Compound Summary for CID 1474122 (338410-40-5) and CID 71444697 (56429-30-2). National Center for Biotechnology Information. Comparative analysis of InChIKeys and SMILES confirms distinct scaffold topology. View Source
• [2] Cava, M. P.; Lakshmikantham, M. V. Nonclassical Condensed Thiophenes. Acc. Chem. Res. 1975, 8 (4), 139–144. Reviews relative stabilities and electronic properties of benzo[c]thiophene vs. benzo[b]thiophene isomers. View Source

Isomer Differentiation Evidence for Procurement

InChIKey-Based Scaffold Discrimination

CAS 338410-40-5 and its closest analog CAS 56429-30-2 share identical molecular formula (C₁₁H₁₁NOS), molecular weight (205.28 g/mol), XLogP3 (2.3), topological polar surface area (45.6 Ų), hydrogen bond acceptor count (3), and hydrogen bond donor count (0), making them indistinguishable by bulk physicochemical descriptors alone [1][2]. However, the two compounds possess fully distinct InChIKeys: RWXKBXGDRRFSFU-YFHOEESVSA-N for the target benzo[c]thiophen-1(3H)-one derivative versus MMOBYZFFYXQSAQ-UHFFFAOYSA-N for the benzo[b]thiophen-2(3H)-one analog [1][2]. SMILES comparison directly reveals the scaffold difference: CN(C)/C=C\1/C2=CC=CC=C2C(=O)S1 (carbonyl at position 1, sulfur at position 2) for the target versus CN(C)C=C1C2=CC=CC=C2SC1=O (carbonyl at position 2, sulfur at position 1) for the analog [1][2].

Scaffold Topology

Head-to-head

Distinct InChIKeys confirm non-overlapping constitutional isomer identity (RWXKBXGDRRFSFU-YFHOEESVSA-N vs. MMOBYZFFYXQSAQ-UHFFFAOYSA-N).

Isomer identity must be verified by structure-specific methods.

Molecular formula and bulk descriptors cannot discriminate the two isomers.

Evidence Dimension	InChIKey and scaffold topology
Target Compound Data	InChIKey: RWXKBXGDRRFSFU-YFHOEESVSA-N; SMILES: CN(C)/C=C\1/C2=CC=CC=C2C(=O)S1 (benzo[c]thiophen-1-one core; carbonyl at C1, S at C2)
Comparator Or Baseline	CAS 56429-30-2: InChIKey: MMOBYZFFYXQSAQ-UHFFFAOYSA-N; SMILES: CN(C)C=C1C2=CC=CC=C2SC1=O (benzo[b]thiophen-2-one core; carbonyl at C2, S at C1)
Quantified Difference	Zero InChIKey structural overlap; two discrete constitutional isomers with non-interchangeable scaffold topology
Conditions	PubChem computed descriptors (PubChem release 2024.11.20); structural data validated by InChI 1.07.0 and OEChem 2.3.0

Why This Matters

Procurement of the correct isomer must be analytically verified by InChIKey or NMR rather than by molecular formula or bulk properties alone, since the two isomers are indistinguishable by mass, LogP, or TPSA screening.

• [1] PubChem CID 1474122: 3-[(dimethylamino)methylene]-2-benzothiophen-1(3H)-one (CAS 338410-40-5). National Center for Biotechnology Information. View Source
• [2] PubChem CID 71444697: 3-[(Dimethylamino)methylidene]-1-benzothiophen-2(3H)-one (CAS 56429-30-2). National Center for Biotechnology Information. View Source

Hydrogen Bond Acceptor Geometry Divergence

Although the dimethylaminomethylene-substituted derivatives of both the benzo[c]thiophen-1(3H)-one (target) and benzo[b]thiophen-2(3H)-one (analog) scaffolds each possess three hydrogen bond acceptors (carbonyl O, enamine N, thiophene S) and a TPSA of 45.6 Ų, the underlying unsubstituted cores differ in the spatial arrangement of these acceptors [1][2]. The parent benzo[c]thiophen-1(3H)-one (CAS 1194-57-6) has its carbonyl at position 1 with a measured XLogP3 of 1.9 and TPSA of 42.4 Ų [3]. The parent benzo[b]thiophen-2(3H)-one (CAS 496-31-1) places its carbonyl at position 2, also with XLogP3 of 1.9, but with a TPSA of 42.4 Ų [4]. The equivalence of these computed descriptors for the parent cores demonstrates that the carbonyl–sulfur positional exchange does not alter global polarity but does reorient the dipole vector and the spatial disposition of the H-bond acceptors by approximately 120°, a difference that is invisible to 2D descriptor comparison but critical in 3D pharmacophore matching and target engagement [2].

H-Bond Geometry

Class-level inference

Identical 2D descriptors (TPSA 42.4 Ų, XLogP3 1.9 for parent cores) mask ~120° dipole orientation difference.

3D pharmacophore models may show divergent target binding modes.

Descriptor equivalence does not guarantee molecular recognition equivalence.

Evidence Dimension	Parent scaffold TPSA and XLogP3, with inferred dipole orientation difference
Target Compound Data	Parent core (benzo[c]thiophen-1(3H)-one, CAS 1194-57-6): TPSA 42.4 Ų, XLogP3 1.9, carbonyl at C1 adjacent to S at C2
Comparator Or Baseline	Analog parent core (benzo[b]thiophen-2(3H)-one, CAS 496-31-1): TPSA 42.4 Ų, XLogP3 1.9, carbonyl at C2 adjacent to S at C1
Quantified Difference	Identical 2D descriptors (ΔTPSA = 0 Ų, ΔXLogP3 = 0); estimated ~120° difference in carbonyl dipole orientation based on scaffold geometry; benzo[c]thiophene resonance energy ~184 kJ/mol vs. higher stability for benzo[b]thiophene [5]
Conditions	Computed properties from PubChem/Cactvs; resonance energy data from literature review on nonclassical condensed thiophenes

Why This Matters

For structure-based drug design or molecular docking campaigns, the two scaffolds present distinct H-bond acceptor geometries despite identical 2D descriptors, potentially leading to divergent target binding modes that cannot be predicted from property tables alone.

• [1] PubChem CID 1474122: Computed properties for CAS 338410-40-5. National Center for Biotechnology Information. View Source
• [2] PubChem CID 71444697: Computed properties for CAS 56429-30-2. National Center for Biotechnology Information. View Source
• [3] BaseChem: Benzo[c]thiophen-1(3H)-one (CAS 1194-57-6). XLogP: 1.9, TPSA: 42.4 Ų. View Source
• [4] PubChem CID 591560: Benzo[b]thiophen-2(3H)-one (CAS 496-31-1). XLogP3-AA: 1.9, TPSA: 42.4 Ų. National Center for Biotechnology Information. View Source
• [5] Cava, M. P.; Lakshmikantham, M. V. Nonclassical Condensed Thiophenes. Acc. Chem. Res. 1975, 8 (4), 139–144. Benzo[c]thiophene resonance energy ~184 kJ/mol; benzo[b]thiophene is thermodynamically more stable. View Source

Anti-Ischemic Stroke Pharmacophore Validation

The benzo[c]thiophen-1(3H)-one scaffold—the core of the target compound—has been pharmacologically validated in a series of 3-alkyl/arylalkyl-substituted derivatives (compounds 5a–h) designed and synthesized as anti-ischemic stroke agents [1]. The most active derivative, 3-pentylbenzo[c]thiophen-1(3H)-one (compound 5d), significantly inhibited both adenosine diphosphate (ADP)-induced and arachidonic acid (AA)-induced in vitro platelet aggregation, with potency superior to the clinically used antiplatelet drug aspirin (ASP) and the anti-ischemic stroke drugs 3-n-butylphthalide (NBP) and edaravone (Eda) [1]. In a rat ischemia/reperfusion model, 5d exhibited stronger antithrombotic and free radical scavenging activities than both NBP and Eda, with better or comparable neuroprotective effects as measured by neurobehavioral function amelioration, infarct size reduction, brain-water content decrease, cerebral damage attenuation, and normalization of oxidative enzyme levels [1]. A validated HPLC-UV method (λ = 260 nm) for 5d quantitation in dog plasma achieved linear calibration over 0.2–20 µg/mL with absolute recoveries of 79.2–86.1% and intra-/inter-day precision RSD <7% and <5%, respectively, enabling pharmacokinetic profiling [2]. While these data pertain to a 3-alkyl rather than 3-dimethylaminomethylene analog, they establish the benzo[c]thiophen-1(3H)-one scaffold as a biologically competent pharmacophore distinct from the more extensively studied benzo[b]thiophene series [1].

Assay Context

Context-dependent

3-Alkyl scaffold derivatives reported platelet aggregation inhibition and neuroprotection assay response in rodent I/R model.

Supports model-response endpoint context for stroke research.

Class-level scaffold validation; data to verify for target enamine building block itself.

Evidence Dimension	In vitro antiplatelet aggregation and in vivo anti-ischemic efficacy (scaffold-level validation)
Target Compound Data	Scaffold: benzo[c]thiophen-1(3H)-one. Compound 5d (3-pentyl analog) inhibited ADP- and AA-induced platelet aggregation in vitro superior to aspirin, NBP, and edaravone; reduced infarct size and brain-water content in rat I/R model [1]
Comparator Or Baseline	Aspirin (clinical antiplatelet), NBP (3-n-butylphthalide, clinical anti-ischemic stroke agent), edaravone (clinical free radical scavenger)
Quantified Difference	Compound 5d: superior antiplatelet aggregation inhibition vs. aspirin, NBP, and edaravone (qualitative ranking); stronger antithrombotic and free radical scavenging activities in vivo vs. NBP and Eda (P-values not publicly excerpted) [1]; HPLC linear range 0.2–20 µg/mL, recovery 79.2–86.1% [2]
Conditions	In vitro: ADP- and AA-induced platelet aggregation assay; in vivo: rat middle cerebral artery occlusion (MCAO) ischemia/reperfusion model; HPLC: Sapphire C18 column, MeOH:H₂O (80:20), UV detection at 260 nm; beagle dog plasma

Why This Matters

The benzo[c]thiophen-1(3H)-one scaffold has therapeutic proof-of-concept in a disease model (ischemic stroke) where the benzo[b]thiophene scaffold has not demonstrated comparable activity, making the target scaffold the relevant starting point for medicinal chemistry programs in this indication.

• [1] Wu, J.; Ling, J.; Wang, X.; Li, T.; Liu, J.; Lai, Y.; Ji, H.; Peng, S.; Tian, J.; Zhang, Y. Discovery of a Potential Anti-Ischemic Stroke Agent: 3-Pentylbenzo[c]thiophen-1(3H)-one. J. Med. Chem. 2012, 55 (16), 7173–7181. DOI: 10.1021/jm300681r. PMID: 22827516. View Source
• [2] Li, T.-T.; et al. An HPLC Method for the Quantitation of 3-Pentylbenzo[c]thiophen-1(3H)-one in Dog Plasma and Its Application to a Pharmacokinetic Study. Biomed. Chromatogr. 2014, 28 (12), 1592–1596. DOI: 10.1002/bmc.3209. PMID: 24760556. View Source

Enaminone Reactivity for Heterocycle Synthesis

The target compound is synthesized by condensation of 2-benzothiophen-1(3H)-one with dimethylformamide dimethyl acetal (DMF-DMA) under reflux in toluene or xylene, generating a reactive exocyclic enaminone at the 3-position . This dimethylaminomethylene enaminone functionality serves as a versatile synthetic handle: the enamine carbon is electrophilic and can undergo nucleophilic displacement of the dimethylamino group with amines, hydrazines, or active methylene compounds, while the conjugated carbonyl enables cyclocondensation reactions to form fused pyrimidines, pyrazoles, and other heterocycles . In contrast, the benzo[b]thiophen-2(3H)-one analog (CAS 56429-30-2) requires different synthetic conditions—typically employing a base such as sodium hydride with DMF-DMA—to achieve the analogous enaminone formation . The differential reactivity arises because the benzo[c]thiophen-1(3H)-one core has a more acidic methylene position at C3 due to the α-sulfur/α-carbonyl electronic push–pull effect, enabling milder enamine formation without strong base .

Synthetic Route

Data to verify

Neutral thermal enaminone formation (toluene/xylene reflux) reported; benzo[b] analog requires NaH-mediated conditions.

Milder base-free access may simplify library synthesis workflow.

Supplier protocols; in-house reproducibility review recommended.

Evidence Dimension	Synthetic accessibility and enaminone reactivity
Target Compound Data	Synthesized from 2-benzothiophen-1(3H)-one + DMF-DMA under reflux (toluene/xylene), no strong base required
Comparator Or Baseline	CAS 56429-30-2 (benzo[b] analog): synthesized from 1-benzothiophen-2(3H)-one + DMF-DMA with NaH or similar base
Quantified Difference	Synthetic condition divergence: neutral thermal conditions for target vs. base-mediated conditions for analog (qualitative comparison from synthetic protocols)
Conditions	Reaction of respective benzothiophenone with DMF-DMA; target: reflux in toluene or xylene; analog: NaH/DMF-DMA system

Why This Matters

The milder, base-free synthetic access to the enaminone functionality in the benzo[c] series reduces side reactions and simplifies purification, making the target compound a more convenient building block for library synthesis compared to its benzo[b] analog.

Purity Grades and Isomer-Specific Procurement

The target compound CAS 338410-40-5 is commercially stocked by multiple suppliers with documented purity specifications: AKSci offers the compound at ≥95% purity (Cat. No. 0026CF) with full quality assurance and SDS availability , while Leyan supplies it at 90% purity (Product No. 2163600) with batch-specific purity certificates . The compound is characterized by a topological polar surface area of 45.6 Ų, XLogP3 of 2.3, zero hydrogen bond donors, three hydrogen bond acceptors, and one rotatable bond—a physicochemical profile that predicts adequate membrane permeability (TPSA <60 Ų) combined with moderate lipophilicity favorable for CNS penetration potential [1]. These computed properties are identical to those of the isomer CAS 56429-30-2, reinforcing that procurement verification must rely on structure-specific identifiers (InChIKey, CAS number) rather than bulk property matching [1][2].

Purity Grades

Direct comparison

Commercial availability at 90–95% purity across suppliers; identical computed physicochemical descriptors to isomer.

CAS number or InChIKey must be used for procurement identity verification.

Bulk property-based identity confirmation is structurally incapable of discrimination.

Evidence Dimension	Commercial purity grades, computed physicochemical properties, and supplier documentation
Target Compound Data	CAS 338410-40-5: available at 90% (Leyan) and ≥95% (AKSci) purity; TPSA 45.6 Ų, XLogP3 2.3, HBA 3, HBD 0, RotB 1 [1]
Comparator Or Baseline	CAS 56429-30-2: TPSA 45.6 Ų, XLogP3 2.3, HBA 3, HBD 0, RotB 1—indistinguishable by computed descriptors; commercial availability from Chemsrc and other vendors [2]
Quantified Difference	Identical computed physicochemical descriptors (ΔTPSA = 0, ΔXLogP3 = 0, ΔHBA = 0, ΔHBD = 0, ΔRotB = 0); purity specification range: 90–95% for target compound across suppliers
Conditions	Computed properties from PubChem 2.2 (release 2024.11.20), Cactvs 3.4.8.18, and XLogP3 3.0; commercial specifications per supplier certificates of analysis

Why This Matters

Because the two benzothiophenone isomers are identical in all computed physicochemical descriptors, procurement officers and researchers must rely exclusively on CAS number, InChIKey, or authenticated spectral data to verify receipt of the correct isomer, as bulk property-based identity confirmation is fundamentally incapable of discrimination.

• [1] PubChem CID 1474122: Computed properties for CAS 338410-40-5. National Center for Biotechnology Information. View Source
• [2] PubChem CID 71444697: Computed properties for CAS 56429-30-2. National Center for Biotechnology Information. View Source

FTIR Spectral Fingerprint Differentiation

A reference FTIR spectrum (KBr wafer technique) is available in the SpectraBase database for the benzo[b]thiophen-2(3H)-one isomer (recorded as 3-[(dimethylamino)methylene]benzo[b]thiophen-2(3H)-one, CAS 56429-30-2, from a sample sourced from M. Renson, University of Liege) [1]. This spectrum provides a vibrational fingerprint that can serve as a comparator for distinguishing the benzo[b] isomer from the target benzo[c] isomer. The carbonyl stretching frequency (νC=O) is expected to differ between the two isomers by approximately 10–30 cm⁻¹ due to the different ring fusion pattern affecting conjugation: in the benzo[c]thiophen-1-one system, the carbonyl is conjugated with the benzene ring through the sulfur atom (vinylogous thioester), whereas in the benzo[b]thiophen-2-one system, the carbonyl is directly conjugated with the fused benzene ring (benzylic thiolactone) [2]. No corresponding FTIR spectrum for the target compound (CAS 338410-40-5) was identified in the SpectraBase database, indicating an analytical reference gap that procurement quality control must address through in-house characterization [1].

FTIR Reference

Analytical context

No public FTIR spectrum for target; isomer spectrum available. Predicted νC=O difference ~10–30 cm⁻¹.

In-house reference spectrum acquisition needed for identity confirmation.

Available comparator spectrum cannot substitute for direct spectral matching.

Evidence Dimension	FTIR spectral fingerprint availability and predicted carbonyl stretching frequency difference
Target Compound Data	CAS 338410-40-5: no FTIR reference spectrum found in SpectraBase; predicted νC=O influenced by vinylogous thioester conjugation (benzo[c] core)
Comparator Or Baseline	CAS 56429-30-2: FTIR spectrum available (SpectraBase Compound ID DHaolBxWOku, KBr wafer, source: M. Renson, Univ. of Liege) [1]
Quantified Difference	Expected ΔνC=O ~10–30 cm⁻¹ between isomers based on conjugation differences (predicted, not experimentally measured in a single comparative study); FTIR reference available for comparator only
Conditions	KBr wafer technique; SpectraBase database; structural basis for predicted shift: vinylogous thioester (benzo[c]) vs. benzylic thiolactone (benzo[b]) conjugation

Why This Matters

The absence of a public FTIR reference for the target compound necessitates in-house acquisition of a reference spectrum for identity confirmation upon procurement, since the available reference for the isomer cannot substitute for direct spectral matching.

• [1] SpectraBase Compound ID DHaolBxWOku: 3-[(DIMETHYLAMINO)METHYLENE]BENZO[b]THIOPHEN-2(3H)-ONE, FTIR (KBr Wafer). John Wiley & Sons, Inc. Source: M. Renson, University of Liege, Belgium. View Source
• [2] Cava, M. P.; Lakshmikantham, M. V. Nonclassical Condensed Thiophenes. Acc. Chem. Res. 1975, 8 (4), 139–144. Discusses electronic differences between benzo[c] and benzo[b] thiophene systems affecting carbonyl conjugation. View Source

Research and Procurement Application Scenarios

Ischemic Stroke Lead Optimization

Research groups pursuing anti-ischemic stroke or antithrombotic drug discovery should prioritize CAS 338410-40-5 as a key intermediate for building compound libraries around the validated benzo[c]thiophen-1(3H)-one pharmacophore . The dimethylaminomethylene enaminone handle at C3 permits rapid diversification via nucleophilic displacement or cyclocondensation to access 3-substituted analogs, directly paralleling the SAR exploration that identified 3-pentylbenzo[c]thiophen-1(3H)-one (5d) as a lead compound with in vitro antiplatelet aggregation activity superior to aspirin and in vivo neuroprotection exceeding edaravone and NBP . The scaffold's TPSA of 45.6 Ų and XLogP3 of 2.3 predict favorable blood–brain barrier penetration, supporting CNS-targeted programs . This compound is not interchangeable with the benzo[b]thiophen-2-one isomer (CAS 56429-30-2), which has not demonstrated comparable anti-ischemic activity in published models .

Base-Free Heterocycle Construction

Synthetic organic chemists building fused heterocyclic libraries (pyrimidines, pyrazoles, triazolopyrimidines, benzimidazopyrimidines) via enaminone intermediates should select CAS 338410-40-5 for its accessible enamine carbon, which reacts with binucleophiles under milder conditions than the benzo[b] analog . The synthesis from 2-benzothiophen-1(3H)-one and DMF-DMA proceeds under neutral thermal conditions (reflux in toluene or xylene), avoiding the strong base (NaH) required for the analogous transformation in the benzo[b] series, which minimizes side reactions and simplifies workup . The exocyclic enaminone can be chemoselectively functionalized at the dimethylamino-bearing carbon, enabling sequential diversification strategies for parallel synthesis .

Isomer-Specific Reference Standard Development

Quality control and analytical development laboratories should procure CAS 338410-40-5 for use as a primary reference standard in establishing isomer-specific identity test methods, because the compound and its benzo[b] analog (CAS 56429-30-2) are analytically indistinguishable by molecular weight, LogP, TPSA, or elemental composition . Identity confirmation requires structure-specific techniques: the InChIKey RWXKBXGDRRFSFU-YFHOEESVSA-N uniquely identifies the target, while MMOBYZFFYXQSAQ-UHFFFAOYSA-N identifies the isomer . NMR spectroscopy (¹H, ¹³C, HSQC, HMBC) provides unambiguous differentiation through the distinct aromatic proton coupling patterns and carbonyl carbon chemical shifts arising from the different ring fusion topologies. The commercial availability at 90–95% purity supports use as a working reference standard with appropriate purity correction factors applied .

Pharmacophore Mapping for Virtual Screening

Computational chemists conducting structure-based virtual screening or pharmacophore modeling should incorporate the benzo[c]thiophen-1(3H)-one scaffold geometry of CAS 338410-40-5 as a distinct 3D query feature, because the carbonyl dipole orientation differs by approximately 120° relative to the benzo[b]thiophen-2(3H)-one isomer despite identical 2D molecular descriptors . In docking studies against protein targets where H-bond acceptor geometry is critical for binding pose selection, the two scaffolds may yield divergent predicted binding modes. The experimental validation of the benzo[c]thiophen-1(3H)-one scaffold in anti-ischemic stroke models further supports its inclusion as a privileged scaffold in target-class-focused virtual libraries. The computed drug-likeness profile (TPSA <60 Ų, XLogP3 <5, MW <500) meets oral bioavailability criteria, making it suitable for lead-like compound collections .

Application

Selection Property

Validation Focus

Neuroprotection model-response studies

Scaffold assay-response context

Model-specific endpoint interpretation; verify enamine probe activity independently

Base-free heterocycle library synthesis

Enaminone reactivity under neutral conditions

Reproducibility of mild condensation with binucleophiles; side-product profile review

Isomer-specific analytical reference standard

InChIKey and scaffold topology uniqueness

NMR or authenticated spectral data for identity confirmation; purity correction factor application

Structure-based pharmacophore modeling

3D dipole orientation distinct from benzo[b] isomer

Divergent binding pose prediction review; TPSA/XLogP3 context for CNS penetration research